1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one

• Molecular Formula: C10H11ClOS
• Molecular Weight: 214.71 g/mol
• IUPAC Name: 1-(3-chlorophenyl)-2-methylsulfanylpropan-1-one
• InChI: InChI=1S/C10H11ClOS/c1-7(13-2)10(12)8-4-3-5-9(11)6-8/h3-7H,1-2H3
• InChI Key: IHTNDJMFWKCSCG-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)C1=CC(=CC=C1)Cl)SC

Description

1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one is a ketone derivative featuring a 3-chlorophenyl group at position 1 and a methylsulfanyl (S-methyl) group at position 2. Structurally, it belongs to the propan-1-one family, which is characterized by a central ketone group flanked by substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one typically involves the reaction of 3-chlorobenzaldehyde with methyl mercaptan in the presence of a base, followed by oxidation to form the desired ketone. The reaction conditions often include:

Base: Sodium hydroxide or potassium hydroxide

Solvent: Ethanol or methanol

Temperature: Room temperature to reflux conditions

Industrial Production Methods

In an industrial setting, the production of this compound may involve more scalable methods such as continuous flow synthesis, which allows for better control over reaction conditions and yields. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one undergoes various types of chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenyl group can undergo nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid

Reducing Agents: Sodium borohydride, lithium aluminum hydride

Nucleophiles: Amines, thiols

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Alcohols

Substitution: Various substituted phenyl derivatives

Scientific Research Applications

1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophilic sites on biomolecules. This interaction can lead to the inhibition of enzyme activity or disruption of cellular processes, contributing to its biological effects.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs differ primarily in the substituent at position 2 (Table 1).

Table 1: Structural and Functional Comparison

Compound Name	R Group at Position 2	Pharmacological Use	Regulatory Status
1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one	Methylsulfanyl	Research/Unknown	Not controlled
3-CMC (1-(3-chlorophenyl)-2-(methylamino)propan-1-one)	Methylamino	Psychoactive stimulant	Controlled (EMCDDA, 2022)
Bupropion (2-(tert-butylamino)-1-(3-chlorophenyl)propan-1-one)	tert-Butylamino	Antidepressant, smoking cessation	FDA-approved
1-(3-Chlorophenyl)propan-1-one	H	Synthetic intermediate	Not controlled

• Methylsulfanyl vs. Methylamino (3-CMC): The substitution of sulfur for nitrogen alters polarity and metabolic pathways. 3-CMC is a cathinone derivative with stimulant effects and is controlled in Europe due to its psychoactive properties .
• Methylsulfanyl vs. tert-Butylamino (Bupropion): The bulky tert-butyl group in bupropion enhances metabolic stability, extending its half-life (20–21 hours) compared to smaller substituents. Bupropion inhibits dopamine/norepinephrine reuptake and nicotinic receptors, whereas the methylsulfanyl analog’s mechanism remains uncharacterized .
• Halogenated Propiophenones (e.g., 1-(3-chlorophenyl)propan-1-one): These lack the position 2 substituent and serve as intermediates in organic synthesis. Yields in coupling reactions (e.g., with NHPI or HOBt) range from 40–65%, suggesting steric or electronic challenges in modifying position 2 .

Pharmacological and Toxicological Profiles

• Its methylamino group facilitates interactions with monoamine transporters, akin to other cathinones .
• Bupropion: Clinically used for depression and smoking cessation. Its tert-butylamino group reduces CNS side effects compared to shorter-chain amines .
• 1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one: No direct toxicity data exist, but methylsulfanyl-containing compounds (e.g., S-methyl propanethioate) are generally recognized as safe flavoring agents at low doses .

Regulatory and Legal Status

• 3-CMC: Controlled under the EU’s 1971 Convention Schedule IV since 2022 due to health risks .
• Bupropion: Approved for medical use, highlighting the importance of substituent choice in determining legal classification .
• 1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one: Not currently controlled, though structural similarity to 3-CMC may prompt future scrutiny .

Biological Activity

1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one, often referred to as a chlorinated phenyl ketone, has garnered interest in various fields of biological research due to its potential therapeutic properties and mechanisms of action. This compound is characterized by a chlorophenyl group and a methylsulfanyl substituent, which contribute to its unique biological activity.

Chemical Structure and Properties

The molecular formula of 1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one is C12H15ClOS. The presence of the chlorophenyl group enhances its lipophilicity, potentially increasing its bioavailability and interaction with biological targets. The methylsulfanyl group may also influence the compound's reactivity and binding affinity to various enzymes and receptors.

The biological activity of 1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one primarily involves:

• Enzyme Interaction : The compound may inhibit or activate specific enzymes involved in metabolic pathways, affecting cellular processes.
• Receptor Modulation : It can bind to receptors, influencing signaling pathways that regulate cell growth and apoptosis.

Antiproliferative Effects

Research has indicated that compounds similar to 1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one exhibit significant antiproliferative effects against various cancer cell lines. For instance, studies on related compounds have shown IC50 values (the concentration required to inhibit cell growth by 50%) ranging from 10 to 33 nM in triple-negative breast cancer cells (MDA-MB-231) .

Compound	Cell Line	IC50 (nM)
CA-4	MCF-7	3.9
9q	MDA-MB-231	23-33
9h	MCF-7	33

These findings suggest that the chlorophenyl moiety may enhance the compound's ability to disrupt microtubule dynamics, similar to other known tubulin inhibitors.

Case Studies

• Tubulin Destabilization : A study evaluating the antiproliferative activity of related compounds highlighted their ability to inhibit tubulin polymerization in vitro. This was confirmed through flow cytometry, which demonstrated that treatment with these compounds resulted in cell cycle arrest and apoptosis in cancer cells .
• Molecular Docking Studies : Molecular docking studies have been conducted to predict the binding affinity of 1-(3-Chlorophenyl)-2-(methylsulfanyl)propan-1-one with various biological targets. These studies suggest potential interactions at the colchicine-binding site on tubulin, which is crucial for its antiproliferative effects .

Toxicity Profile

While the therapeutic potential is significant, it is essential to consider the toxicity associated with these compounds. Preliminary assessments indicate that while some derivatives exhibit low toxicity against normal cells, others demonstrate considerable cytotoxicity at higher concentrations. For example, certain hydrazide derivatives showed minimum inhibitory concentrations (MIC) against Mycobacterium tuberculosis strains with less than 10% toxicity against macrophages at concentrations around 100 µM .